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Abstract Enprofylline is a xanthine derivative with dual pharmacological activity, acting as a selective A2B

receptor antagonist (Ki = 7 µM) and a phosphodiesterase (PDE) inhibitor [1]. It is a valuable compound

for researching asthma and chronic obstructive pulmonary disease (COPD). This document provides detailed

protocols for solvent preparation, including solubility data in DMSO and aqueous buffers, and outlines its

experimental applications in cellular and in vivo models [1].

Chemical and Solubility Profile

Enprofylline (CAS 41078-02-8) has a molecular weight of 194.19 g/mol and a molecular formula of

C8H10N4O2 [1]. The following table summarizes its key solubility data.

Table 1: Solubility profile of Enprofylline.

Solvent / Solution Concentration Condition / Note

DMSO 62.5 mg/mL
(321.85 mM)

Standard stock solution; hygroscopic DMSO can
impact solubility. Use newly opened DMSO for best

results [1].

10% DMSO / 90% Corn
Oil

≥ 2.08 mg/mL

(10.71 mM)

Clear solution. Suitable for short-term in vivo studies

(less than half a month) [1].
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Solvent / Solution Concentration Condition / Note

10% DMSO / 90% (20%
SBE-β-CD in Saline)

≥ 2.08 mg/mL
(10.71 mM)

Clear solution. Recommended for in vivo studies
requiring enhanced aqueous solubility [1].

Stock Solution Preparation Protocols

2.1 Primary Stock Solution in DMSO (100 mM) This concentrated stock is ideal for storing the compound

and further diluting into various assay systems.

Materials

Enprofylline (solid)
Anhydrous DMSO (newly opened)

Analytical balance
Microcentrifuge tubes (sterile)

Micropipettes and tips
Ultrasonic bath (optional)

Procedure

Weighing: Accurately weigh 1.94 mg of Enprofylline solid.

Dissolution: Transfer the compound to a microcentrifuge tube and add 100 µL of anhydrous
DMSO.

Mixing: Vortex the mixture for 10-15 seconds until the solid is fully dissolved. If necessary, brief
sonication in an ultrasonic bath for 15-30 seconds can aid dissolution.

Storage: Aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles. Store
at -20°C or -80°C, protected from light. Under these conditions, the stock solution is stable for

at least one month [1].

2.2 Working Solution for In Vivo Studies This protocol describes the preparation of a solution for

intraperitoneal injection in mouse models [1].

Materials

Primary stock solution of Enprofylline in DMSO (as prepared in section 2.1)
SBE-β-CD (Sulfobutyl ether beta-cyclodextrin)

Physiological saline (0.9% NaCl)
Corn oil (for Protocol 2)
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Protocol 1: Aqueous Solution with SBE-β-CD

Prepare a 20% SBE-β-CD solution by dissolving 2 g of SBE-β-CD powder in 10 mL of saline.
Ensure it is completely dissolved and clear.

To prepare 1 mL of the final working solution:
Add 100 µL of the 100 mM DMSO stock solution (20.8 mg/mL) to a vial.

Add 900 µL of the 20% SBE-β-CD solution.
Mix thoroughly by vortexing. The final concentration will be ≥ 2.08 mg/mL in 10% DMSO /

90% (20% SBE-β-CD in Saline) [1].

Protocol 2: Oil-Based Solution

To prepare 1 mL of the final working solution:

Add 100 µL of the 100 mM DMSO stock solution to a vial.
Add 900 µL of corn oil.

Mix thoroughly by vortexing. The final concentration will be ≥ 2.08 mg/mL in 10% DMSO /
90% Corn Oil [1].

Note: This protocol is not recommended for continuous dosing periods exceeding half a
month [1].

The following diagram illustrates the workflow for preparing these solutions.
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Experimental Application Protocols

3.1 In Vitro Protocol: Inhibition of IL-8 Release [1] This assay tests Enprofylline's ability to block A2B

receptor-mediated IL-8 release.

Cell Culture: Grow appropriate cell lines (e.g., human airway epithelial cells) in recommended

medium.
Stimulation & Treatment:

Pre-treat cells with 300 µM Enprofylline for a suitable period (e.g., 30-60 minutes).
Stimulate the cells with 10 µM N-ethylcarboxamidoadenosine (NECA), an adenosine receptor

agonist, for several hours to induce IL-8 release.
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Measurement: Collect cell culture supernatant. Measure IL-8 concentration using a standard ELISA

kit.
Expected Result: Enprofylline at 300 µM is expected to completely block NECA-induced IL-8

release [1].

3.2 In Vivo Protocol: Effect on Heart Rate in Mice [1] This protocol assesses the cardiovascular effects of

Enprofylline.

Animal Model: Wild-type (WT) mice.
Dosing:

Prepare the working solution using Protocol 1 (SBE-β-CD in Saline).
Administer Enprofylline via intraperitoneal (IP) injection at doses of 7.5 mg/kg and 30 mg/kg.

A control group should receive an equivalent volume of vehicle (10% DMSO / 90% (20% SBE-
β-CD in Saline)).

Monitoring: Measure heart rate (HR) before and after injection.
Expected Result: In male WT mice, injection of 7.5 mg/kg and 30 mg/kg Enprofylline is expected to

increase heart rate [1].

Mechanism of Action and Signaling Pathways

Beyond its known roles as an A2B antagonist and PDE inhibitor, recent structural biology studies have

revealed that enprofylline and other xanthine derivatives can bind to and activate Ryanodine Receptors

(RyRs) [2]. RyRs are intracellular calcium channels essential for muscle contraction. The binding of

enprofylline to a specific site on RyR1 sensitizes the channel to calcium, leading to its activation. The 4-

oxopyrimidine motif has been identified as the minimal chemical structure necessary for this interaction [2].

This newly discovered mechanism opens avenues for researching enprofylline in muscle weakness diseases.

The diagram below illustrates the multi-target mechanism of action of Enprofylline.
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Critical Notes and Troubleshooting

DMSO Quality: The solubility of Enprofylline is significantly impacted by water content in DMSO.
Always use newly opened, high-quality, anhydrous DMSO for preparing stock solutions [1].

Solution Stability: While frozen DMSO stock solutions are stable, working solutions for in vivo use
should be prepared fresh on the day of the experiment.

In Vivo Considerations: Be aware that a high dose (30 mg/kg) of Enprofylline may cause a
decrease in body temperature in female mice [1]. Monitor and control for this variable in your

experiments.
Beyond Solubility: When developing new chemical entities, strategies like introducing polar groups

or forming salts can greatly improve aqueous solubility, which is a critical parameter for oral
bioavailability [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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